Cas no 1805633-50-4 (Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate)

• Product Name: Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate
• CAS No: 1805633-50-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5001842
• Update Time: 2025-06-27

Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-12(15)6-9-5-10(14)4-8(2)11(9)7-13/h4-5,14H,3,6H2,1-2H3
• InChI Key： YIYWVFMGIKZSHH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C)C=1C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate

Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate (CAS No. 1805633-50-4): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate (CAS No. 1805633-50-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyano and hydroxy functional groups, along with a methyl substituent, offers a range of potential applications in drug development and therapeutic interventions.

The chemical structure of Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate is defined by its ethyl ester linkage, which confers specific solubility and reactivity properties. The presence of the cyano group imparts significant electronic effects, influencing the compound's reactivity and stability. The hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, making it a valuable functional group in both synthetic and biological contexts.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate could be a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its potential therapeutic applications, Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate has been explored for its use in synthetic chemistry. The compound's versatile functional groups make it an attractive starting material for the synthesis of more complex molecules. For example, the cyano group can be readily converted into various functionalities, such as carboxylic acids, amides, and nitriles, through well-established chemical transformations. This flexibility in synthetic pathways opens up numerous possibilities for the design and synthesis of novel compounds with diverse biological activities.

The physical properties of Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for the disposal of chemical waste to minimize any potential ecological risks.

In conclusion, Ethyl 2-cyano-5-hydroxy-3-methylphenylacetate (CAS No. 1805633-50-4) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique combination of functional groups offers a wide range of opportunities for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.